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Compound of Interest

Compound Name: 1-Fluoronaphthalene

Cat. No.: B124137

Essential Safety and Handling Guide for 1-
Fluoronaphthalene

This guide provides immediate, essential safety and logistical information for handling 1-
Fluoronaphthalene in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe operational procedures and proper disposal.

Physical and Chemical Properties

A summary of the key quantitative data for 1-Fluoronaphthalene is presented below for easy
reference.
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Property Value

Appearance Clear yellow liquid[1]

CAS Number 321-38-0[1]

Flash Point 65 °C (149 °F)[1][2]

Boiling Point 215 - 217 °C (419 - 422.6 °F)[2]
Melting Point -13°C (8.6 °F)

Specific Gravity 1.332

Molecular Formula C10H7F

Molecular Weight 146.16 g/mol

Hazard Identification and Personal Protective Equipment
(PPE)

1-Fluoronaphthalene is a combustible liquid and vapor that may cause eye, skin, and
respiratory tract irritation. It may be harmful if swallowed, inhaled, or absorbed through the skin.
Therefore, adherence to proper PPE protocols is mandatory.

Engineering Controls:

e Use in a well-ventilated area. Local exhaust ventilation or a chemical fume hood is
recommended to keep airborne concentrations low.

Personal Protective Equipment:

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles conforming to OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.

e Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves. Nitrile rubber gloves with a minimum
thickness of 0.11 mm and a breakthrough time of 480 minutes are recommended. Always
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inspect gloves before use.

o Clothing: Wear appropriate protective clothing to prevent skin exposure. A lab coat should
be worn and buttoned.

» Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator. A half-face respirator with
an organic vapor/acid gas cartridge is recommended where the neat chemical is handled.

Operational Plan: Step-by-Step Handling Procedure

The following workflow outlines the safe handling of 1-Fluoronaphthalene from preparation to
cleanup.
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Preparation Emergency Procedures
1. Review SDS gl Abst_)rb W'th e mate_rlal Fire: Use dry chemical, CO2, or foam Exposure: Follow First Aid
and place in a suitable container (CEERELIE)]
\ 4

2. Ensure proper ventilation
(Fume Hood)

A 4

3. Don Personal Protective Equipment (PPE)
- Goggles

- Gloves
- Lab Coat

Hangling
A 4

4. Dispense 1-Fluoronaphthalene
- Avoid inhalation and contact
- Keep container tightly closed

Cleanup %; Disposal

5. Decontaminate surfaces

A 4

6. Dispose of waste in a labeled,
sealed container

A 4

7. Remove and dispose of gloves

A4

8. Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Fluoronaphthalene.
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Emergency and First Aid Procedures

Immediate action is crucial in the event of an emergency.

Exposure Route First Aid Measures

Remove the person to fresh air and keep them
Inhalation comfortable for breathing. If not breathing, give

artificial respiration. Seek medical attention.

Immediately remove all contaminated clothing.
) Flush skin with plenty of water for at least 15
Skin Contact i . o
minutes. Seek medical attention if irritation

OCcCurs.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek medical

attention immediately.

Do NOT induce vomiting. If the victim is
Ingestion conscious and alert, give 2-4 cupfuls of milk or

water. Seek immediate medical attention.

In Case of a Spill: For small spills, absorb the liquid with an inert material such as vermiculite,
sand, or earth, and place it in a suitable, sealed container for disposal. Ensure all sources of
ignition are removed and provide ventilation. For larger spills, isolate the area for at least 50
meters (150 feet) in all directions.

Firefighting Measures: Use a dry chemical, carbon dioxide, or alcohol-resistant foam to
extinguish a fire. Do not use a water jet, as it will spread the fire. Firefighters should wear a
self-contained breathing apparatus (SCBA) and full protective gear.

Disposal Plan

Proper disposal of 1-Fluoronaphthalene and its contaminated materials is critical to prevent
environmental contamination.
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Waste Characterization:

» Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.

Disposal Procedure:

o Collection: Collect waste 1-Fluoronaphthalene and any contaminated materials (e.g.,
absorbent paper, gloves) in a suitable, labeled, and sealed container.

o Storage: Store waste containers in a cool, dry, and well-ventilated area, away from
incompatible substances.

» Disposal: Dispose of the contents and container at an authorized hazardous or special waste
collection point in accordance with local, state, and federal regulations. Do not allow the
chemical to enter drains. Options may include burial in a licensed landfill or incineration in a
licensed apparatus after mixing with a suitable combustible material.

Logical Relationship for Disposal

The following diagram illustrates the decision-making process for the proper disposal of 1-
Fluoronaphthalene waste.

Waste Generated Collect in a labeled, Consult Local, State, and Transport to an authorized Final Disposal
(1-Fluoronaphthalene & Contaminated Materials) sealed container Federal Regulations hazardous waste facility (e.g., Incineration)

Click to download full resolution via product page

Caption: Decision workflow for the disposal of 1-Fluoronaphthalene waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 2. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 1-
Fluoronaphthalene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124137#personal-protective-equipment-for-handling-
1-fluoronaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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